5-Chloro-2-(methylsulfonyl)benzo[d]thiazole

• Molecular Formula: C8H6ClNO2S2
• Molecular Weight: 247.7 g/mol
• IUPAC Name: 5-chloro-2-methylsulfonyl-1,3-benzothiazole
• InChI: InChI=1S/C8H6ClNO2S2/c1-14(11,12)8-10-6-4-5(9)2-3-7(6)13-8/h2-4H,1H3
• InChI Key: GRNXYJLLHZIBDR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC2=C(S1)C=CC(=C2)Cl

Description

5-Chloro-2-(methylsulfonyl)benzo[d]thiazole is a useful research compound. Its molecular formula is C8H6ClNO2S2 and its molecular weight is 247.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.80 g (8.34 mmols) of 5-chloro-2-methylthiobenzothiazole, 1.80 g (11.39 mmols) of potassium permanganate and 45 ml of 50% aqueous acetic acid solution was stirred at room temperature for an hour. After the reaction, a 30.0 to 35.5% aqueous hydrogen peroxide solution was dropwise added to the mixture with stirring under ice cooling until to be colorless. An aqueous sodium thiosulfate was added to the mixture followed by extraction of the solution with chloroform. The chloroform layer was dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure to afford 2.05 g (yield: 100%) of 5-chloro-2-methanesulfonylbenzothiazole. A mixture of 1.64 g (6.62 mmols) of the above compound, 2.57 g (9.91 mmols) of Compound b obtained in Reference Example 2 and 40 ml of acetonitrile was heated under reflux for 20 hours. The mixture was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (eluent: chloroform/methanol =100/1).